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Compound Name:
3,4-dihydro-2H-1,4-benzoxazin-6-

ylmethanol

Cat. No.: B1313780 Get Quote

An In-depth Technical Guide to the Physical and Chemical Properties of C9H11NO2 Isomers:

L-Phenylalanine, D-Phenylalanine, and DL-Phenylalanine

For Researchers, Scientists, and Drug Development Professionals

Introduction
The molecular formula C9H11NO2 encompasses several isomers, with the most significant in

biological and pharmaceutical contexts being the amino acid phenylalanine. Phenylalanine is

an essential aromatic amino acid critical for protein synthesis and serves as a precursor for

vital neurotransmitters and hormones.[1][2] It exists as two primary stereoisomers, L-

phenylalanine and D-phenylalanine, as well as its racemic mixture, DL-phenylalanine.[2] L-

phenylalanine is the natural, proteinogenic form, while D-phenylalanine, found in smaller

amounts in aged proteins, exhibits distinct pharmacological activities.[2] This guide provides a

comprehensive technical overview of the physical, chemical, and biological properties of these

isomers, along with experimental protocols and pathway visualizations relevant to research and

development.

Physical and Chemical Properties
The core physical and chemical characteristics of L-, D-, and DL-phenylalanine are

summarized below. These properties are fundamental for experimental design, formulation

development, and understanding the molecule's behavior in biological systems.
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General and Physical Properties
The enantiomers L- and D-phenylalanine share identical physical properties such as melting

point, boiling point, and solubility in achiral environments. Differences emerge in their

interaction with polarized light (optical rotation) and chiral environments.

Property L-Phenylalanine D-Phenylalanine DL-Phenylalanine

Appearance

White crystalline

powder, leaflets or

prisms[1][3]

Needles or prisms[4]
White to off-white

crystalline solid[5]

Molar Mass 165.19 g/mol [1] 165.19 g/mol [4] 165.19 g/mol [6]

Melting Point
270-275 °C

(decomposes)[7]

273-276 °C

(decomposes)[4][8]
266-267 °C[5]

Boiling Point

Sublimes at ~295 °C

(563 °F) at 760

mmHg[1]

Sublimes at ~295 °C

(563 °F) at 760

mmHg[4]

307.5 °C at 760

mmHg[5]

Density ~1.29 g/cm³[3]
~1.29 g/cm³

(estimated)
~1.201 g/cm³[5]

Taste/Odor
Slightly bitter taste,

odorless[1][7]
- -

Crystal Structure
Monoclinic, Space

Group P21[9][10]
- -

Solubility and Acidity
Phenylalanine's solubility is influenced by its zwitterionic nature, with polar amino and carboxyl

groups and a nonpolar benzyl side chain.[3][11] This makes its solubility highly dependent on

the solvent and pH.
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Property L-Phenylalanine D-Phenylalanine DL-Phenylalanine

Water Solubility 14.11 g/L at 25 °C[2] Soluble[4]
9.97 g/L at 0 °C; 37.08

g/L at 75 °C[1]

Organic Solvent

Insoluble in ethanol,

ether, benzene; Very

slightly soluble in

methanol[1][12]

- -

pKa₁ (α-carboxyl) 1.83[2][13] 1.83 (estimated) ~2.58[1]

pKa₂ (α-amino) 9.13[2][13] 9.13 (estimated) ~9.24[1]

Isoelectric Point (pI) 5.48[13] 5.48 (estimated) -

Spectroscopic Properties
The aromatic phenyl group is the primary chromophore responsible for phenylalanine's

characteristic UV absorption.

Property L-Phenylalanine

UV Absorption Maxima (λmax) ~198 nm and ~258 nm in aqueous solution[14]

Molar Extinction Coefficient (ε) 195 cm⁻¹/M at 257.5 nm

Fluorescence Quantum Yield
0.022 (in water, excitation at 240 nm); 1.0 (as

powder)[15]

Biological Significance and Metabolic Pathways
L-phenylalanine is a crucial component of proteins and the starting point for the synthesis of

several key molecules in the body. The inability to properly metabolize it leads to the genetic

disorder phenylketonuria (PKU).[2]

Key Roles:

Protein Synthesis: A fundamental building block of proteins.[2]
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Precursor to Tyrosine: Phenylalanine is converted to tyrosine by the enzyme phenylalanine

hydroxylase.[2]

Neurotransmitter Synthesis: Tyrosine, derived from phenylalanine, is a precursor to the

catecholamine neurotransmitters: dopamine, norepinephrine, and epinephrine.[1][16]

Melanin Synthesis: Tyrosine is also a precursor for the pigment melanin.[2]

The following diagram illustrates the primary metabolic pathway originating from L-

Phenylalanine.
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Metabolic pathway of L-Phenylalanine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b1313780?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1313780?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocols
This section outlines methodologies for key experiments involving phenylalanine, providing a

framework for laboratory application.

Protocol: Determination of Water Solubility by
Gravimetric Method
This protocol describes a standard method for measuring the solubility of phenylalanine in

water at a specific temperature.[17]
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Preparation

Measurement

Analysis

1. Prepare a saturated solution
of Phenylalanine in water at a

constant temperature (e.g., 25°C).
Stir for 24h to ensure equilibrium.

2. Centrifuge the solution to
separate undissolved solid.

3. Withdraw a known volume (e.g., 5 mL)
of the clear supernatant.

5. Transfer the aliquot to the
weighed beaker.

4. Weigh an empty, dry beaker
(Mass A).

6. Weigh the beaker with the
solution (Mass B).

7. Evaporate the water completely
in a drying oven (e.g., 80°C).

8. Cool in a desiccator and weigh
the beaker with the dry residue

(Mass C).

9. Calculate Solubility (g/L):
Solubility = [(Mass C - Mass A) / (Mass B - Mass C)] * Density of Water * 1000

Click to download full resolution via product page

Workflow for solubility determination.
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Protocol: Synthesis of DL-Phenylalanine via Strecker
Synthesis
This method outlines a classical approach to synthesizing racemic phenylalanine from

phenylacetaldehyde.[18]

Materials:

Phenylacetaldehyde

Ammonium chloride (NH₄Cl)

Sodium cyanide (NaCN)

Aqueous ammonia (NH₃)

Hydrochloric acid (HCl)

Water-miscible organic solvent (e.g., Ethanol)

Procedure:

Aminonitrile Formation: In a reaction vessel, dissolve phenylacetaldehyde in an aqueous

ethanol solution containing an excess of free ammonia. Add solutions of ammonium chloride

and sodium cyanide to the mixture. Maintain the reaction temperature between 50-100°C.

The reaction proceeds via the simultaneous reaction of the aldehyde with ammonium and

cyanide ions to form α-aminophenylpropionitrile.[18]

Hydrolysis: After the initial reaction is complete, subject the intermediate aminonitrile to acid

hydrolysis. Add concentrated hydrochloric acid to the reaction mixture and heat under reflux

for several hours. This step hydrolyzes the nitrile group to a carboxylic acid, yielding

phenylalanine hydrochloride.

Isolation: Neutralize the acidic solution with a base (e.g., aqueous ammonia) to the

isoelectric point of phenylalanine (pI ≈ 5.5). The racemic DL-phenylalanine will precipitate out

of the solution.
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Purification: Collect the precipitate by filtration, wash with cold water and then a small

amount of ethanol to remove impurities. The product can be further purified by

recrystallization from hot water.

Protocol: Analysis by UV-Vis Spectroscopy
This protocol describes how to obtain the UV absorption spectrum of phenylalanine.

Start

1. Prepare a stock solution of
L-Phenylalanine in deionized water

(e.g., 1 mg/mL).

2. Dilute the stock solution to a
final concentration of ~10-20 µg/mL

using a quartz cuvette.

3. Use deionized water as a blank
to zero the spectrophotometer.

4. Scan the sample from 190 nm
to 350 nm.

5. Identify absorption maxima (λmax)
around 198 nm and 258 nm.

End

Click to download full resolution via product page
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Workflow for UV-Vis Spectroscopy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1313780#physical-and-chemical-properties-of-
c9h11no2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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